78-09-1

Tetraethoxymethane

In Stock

• CAS RN:
• 78-09-1

• Formula:
• C9H20O4

• InChI:
• InChI=1S/C9H20O4/c1-5-10-9(11-6-2,12-7-3)13-8-4/h5-8H2,1-4H3

• InChIKey:
• CWLNAJYDRSIKJS-UHFFFAOYSA-N

• Tetraethoxymethane, also known as Tetraethoxymethane, is a useful research compound. Its molecular formula is C9H20O4 and its molecular weight is 192.25 g/mol. The purity is usually 95%.

2,1,3-Benzoxadiazole, 4-methoxy-7-nitro-, 3-oxide

• CAS RN:
• 18378-09-1

• Formula:
• C7H5N3O5

• InChI:
• InChI=1S/C7H5N3O5/c1-14-5-3-2-4(9(11)12)6-7(5)10(13)15-8-6/h2-3H,1H3

• InChIKey:
• IXWCXFUQYRQQJS-UHFFFAOYSA-N

• 2,1,3-Benzoxadiazole, 4-methoxy-7-nitro-, 3-oxide is a useful research compound. Its molecular formula is C7H5N3O5 and its molecular weight is 211.13 g/mol. The purity is usually 95%.

N-Benzyl-N-isopropylethane-1,2-diamine

In Stock

• CAS RN:
• 84478-09-1

• Formula:
• C12H20N2

• InChI:
• InChI=1S/C12H20N2/c1-11(2)14(9-8-13)10-12-6-4-3-5-7-12/h3-7,11H,8-10,13H2,1-2H3

• InChIKey:
• JHXBPQUKAFQZCE-UHFFFAOYSA-N

• N-Benzyl-N-isopropylethane-1,2-diamine is a useful research compound. Its molecular formula is C12H20N2 and its molecular weight is 192.3 g/mol. The purity is usually 95%.

1-Methylpyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 68078-09-1

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-7-4-2-3-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)

• InChIKey:
• CWLQUGTUXBXTLF-UHFFFAOYSA-N

• 1-Methylpyrrolidine-2-carboxylic acid, also known as 1-Methylpyrrolidine-2-carboxylic acid, is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.

2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-09-1

• Formula:
• C15H12FN3OS

• InChI:
• InChI=1S/C15H12FN3OS/c1-9-5-4-8-12-13(9)17-15(21-12)19-18-14(20)10-6-2-3-7-11(10)16/h2-8H,1H3,(H,17,19)(H,18,20)

• InChIKey:
• GSRCKESXIKCHJZ-UHFFFAOYSA-N

• 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C15H12FN3OS and its molecular weight is 301.34. The purity is usually 95%.

(2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one

In Stock

• CAS RN:
• 869078-09-1

• Formula:
• C20H18FNO4

• InChI:
• InChI=1S/C20H18FNO4/c21-14-3-1-13(2-4-14)11-18-19(24)15-5-6-17(23)16(20(15)26-18)12-22-7-9-25-10-8-22/h1-6,11,23H,7-10,12H2/b18-11-

• InChIKey:
• SRZZNSNYIYMTPC-WQRHYEAKSA-N

• (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one is a useful research compound. Its molecular formula is C20H18FNO4 and its molecular weight is 355.365. The purity is usually 95%.

Ethyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate

Usually In Stock

• CAS RN:
• 893778-09-1

• Formula:
• C16H15NO5

• InChI:
• InChI=1S/C16H15NO5/c1-2-19-16(18)10-3-5-13(12(17)7-10)22-11-4-6-14-15(8-11)21-9-20-14/h3-8H,2,9,17H2,1H3

• InChIKey:
• QUFSIDPXKMUZQP-UHFFFAOYSA-N

• Ethyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate is a useful research compound. Its molecular formula is C16H15NO5 and its molecular weight is 301.298. The purity is usually 95%.

1-(3,4-Dimethylphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

In Stock

• CAS RN:
• 898778-09-1

• Formula:
• C17H15F3O

• InChI:
• InChI=1S/C17H15F3O/c1-10-3-5-13(7-11(10)2)16(21)6-4-12-8-14(18)17(20)15(19)9-12/h3,5,7-9H,4,6H2,1-2H3

• InChIKey:
• SASYXXXNQLNCBI-UHFFFAOYSA-N

• 1-(3,4-Dimethylphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C17H15F3O and its molecular weight is 292.29 g/mol. The purity is usually 95%.

1-(Benzofuran-3-yl)-2-chloroethanone

• CAS RN:
• 102878-09-1

• Formula:
• C10H7ClO2

• InChI:
• InChI=1S/C10H7ClO2/c11-5-9(12)8-6-13-10-4-2-1-3-7(8)10/h1-4,6H,5H2

• InChIKey:
• UIAWFTOJRAEGCF-UHFFFAOYSA-N

• 1-(Benzofuran-3-yl)-2-chloroethanone is a useful research compound. Its molecular formula is C10H7ClO2 and its molecular weight is 194.614. The purity is usually 95%.

8-Acetyl-6-(benzyloxy)-2H-benzo[b][1,4]oxazin-3(4H)-one

In Stock

• CAS RN:
• 869478-09-1

• Formula:
• C17H15NO4

• InChI:
• InChI=1S/C17H15NO4/c1-11(19)14-7-13(21-9-12-5-3-2-4-6-12)8-15-17(14)22-10-16(20)18-15/h2-8H,9-10H2,1H3,(H,18,20)

• InChIKey:
• URTYAHMRXXVHKS-UHFFFAOYSA-N

• 8-Acetyl-6-(benzyloxy)-2H-benzo[b][1,4]oxazin-3(4H)-one, also known as 8-Acetyl-6-(benzyloxy)-2H-benzo[b][1,4]oxazin-3(4H)-one, is a useful research compound. Its molecular formula is C17H15NO4 and its molecular weight is 297.3 g/mol. The purity is usually 95%.

1-phenyl-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)methanesulfonamide

In Stock

• CAS RN:
• 1797078-09-1

• Formula:
• C17H22N4O2S

• InChI:
• InChI=1S/C17H22N4O2S/c22-24(23,14-15-7-3-1-4-8-15)19-13-16-18-10-9-17(20-16)21-11-5-2-6-12-21/h1,3-4,7-10,19H,2,5-6,11-14H2

• InChIKey:
• HNJVAWXDSJPGKA-UHFFFAOYSA-N

• 1-phenyl-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H22N4O2S and its molecular weight is 346.45. The purity is usually 95%.

5-[4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidine-1-carbonyl]-1H-pyridin-2-one

Usually In Stock

• CAS RN:
• 2379978-09-1

• Formula:
• C20H24N4O3

• InChI:
• InChI=1S/C20H24N4O3/c25-18-5-4-16(11-21-18)20(26)24-8-6-14(7-9-24)12-27-19-10-17(22-13-23-19)15-2-1-3-15/h4-5,10-11,13-15H,1-3,6-9,12H2,(H,21,25)

• InChIKey:
• FTYQNRLQDFENFM-UHFFFAOYSA-N

• 5-[4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidine-1-carbonyl]-1H-pyridin-2-one is a useful research compound. Its molecular formula is C20H24N4O3 and its molecular weight is 368.437. The purity is usually 95%.